Cas no 1805603-78-4 (5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid
• CAS No: 1805603-78-4
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885251
• Update Time: 2025-06-28

5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-2-4-3-14-5(1-6(15)16)8(11)7(4)9(12)13/h3,9H,1-2H2,(H,15,16)
• InChI Key： IQYIYDOQGFJZJQ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(CC(=O)O)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid

5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic Acid: A Comprehensive Overview

The compound 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid (CAS No. 1805603-78-4) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various industries. The molecule's structure features a pyridine ring substituted with multiple functional groups, including a chloromethyl group at position 5, a difluoromethyl group at position 4, a fluorine atom at position 3, and an acetic acid moiety at position 2. These substituents contribute to its distinctive chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid through multi-step processes. Researchers have employed advanced techniques such as Suzuki coupling, nucleophilic substitution, and acid-mediated cyclization to achieve high yields and purity levels. The synthesis of this compound has been optimized to minimize environmental impact, aligning with the growing emphasis on sustainable chemical practices.

The structural complexity of 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid makes it an intriguing subject for both theoretical and experimental studies. Computational chemists have utilized density functional theory (DFT) to analyze its electronic structure, revealing insights into its reactivity and stability. Experimental studies have confirmed these predictions, demonstrating the compound's ability to participate in various chemical transformations, such as nucleophilic additions and electrophilic substitutions.

One of the most promising applications of this compound lies in the field of materials science. Its unique combination of functional groups allows it to serve as a building block for advanced materials, including polymers and coordination complexes. For instance, researchers have successfully incorporated this compound into polymeric networks to enhance their mechanical properties and thermal stability. Additionally, its ability to form stable metal complexes has opened avenues for its use in catalysis and sensor technologies.

In the pharmaceutical industry, 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid has shown potential as a lead compound for drug development. Its structural features make it an ideal candidate for targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key enzymes and receptors, highlighting its potential as a therapeutic agent.

The environmental impact of this compound has also been a focus of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting its suitability for use in eco-friendly applications. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

In conclusion, 5-(Chloromethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetic acid is a versatile compound with significant potential across multiple disciplines. Its intricate structure, combined with cutting-edge synthetic methods and application-oriented research, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.